N-Chloro-N-(phenylsulfonyl)benzenesulfonamide

• Molecular Formula: C12H10ClNO4S2
• Molecular Weight: 331.8 g/mol
• IUPAC Name: N-(benzenesulfonyl)-N-chlorobenzenesulfonamide
• InChI: InChI=1S/C12H10ClNO4S2/c13-14(19(15,16)11-7-3-1-4-8-11)20(17,18)12-9-5-2-6-10-12/h1-10H
• InChI Key: DRUJMUAOULSNFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N(S(=O)(=O)C2=CC=CC=C2)Cl

Description

N-Chloro-N-(phenylsulfonyl)benzenesulfonamide is a chemical compound with the molecular formula C12H10ClNO4S2 and a molecular weight of 331.8 g/mol . It is known for its role as a selective oxidizing agent and is used in various chemical reactions and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

N-Chloro-N-(phenylsulfonyl)benzenesulfonamide can be synthesized through the chlorination of N-(phenylsulfonyl)benzenesulfonamide. The reaction typically involves the use of chlorine gas or sodium hypochlorite as the chlorinating agent . The reaction is carried out under controlled conditions to ensure the selective chlorination of the sulfonamide group.

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale chlorination processes. These processes are designed to maximize yield and purity while minimizing the formation of by-products. The use of advanced chlorination techniques and purification methods ensures the production of high-quality this compound .

Chemical Reactions Analysis

Types of Reactions

N-Chloro-N-(phenylsulfonyl)benzenesulfonamide undergoes various chemical reactions, including:

Oxidation: It acts as an oxidizing agent in the oxidation of alcohols and other organic compounds.

Substitution: It can participate in substitution reactions where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common reagents include alcohols and thiols.

Substitution: Nucleophiles such as amines and thiols are commonly used in substitution reactions.

Major Products Formed

Oxidation: The major products include oxidized alcohols and disulfides.

Substitution: The major products are substituted sulfonamides.

Scientific Research Applications

N-Chloro-N-(phenylsulfonyl)benzenesulfonamide has a wide range of applications in scientific research:

Chemistry: It is used as an oxidizing agent in various organic synthesis reactions.

Biology: It is employed in the study of microbial biofilms and their response to oxidative stress.

Medicine: It is investigated for its potential use in the synthesis of pharmaceutical compounds.

Industry: It is used in the polymerization of thiophenol and the synthesis of aminobenzenesulfonic acids.

Mechanism of Action

The mechanism of action of N-Chloro-N-(phenylsulfonyl)benzenesulfonamide involves the transfer of the chlorine atom to the target molecule. This transfer results in the oxidation or substitution of the target molecule, depending on the reaction conditions . The molecular targets include alcohols, thiols, and amines, and the pathways involved are primarily oxidative and nucleophilic substitution reactions .

Comparison with Similar Compounds

Similar Compounds

N-Chlorobenzenesulfonamide: Similar in structure but lacks the phenylsulfonyl group.

Chloramine B: Contains a similar chloramine functional group but has different substituents.

Sodium (phenylsulfonyl)chloramide: Similar in function but differs in its sodium salt form.

Uniqueness

N-Chloro-N-(phenylsulfonyl)benzenesulfonamide is unique due to its selective oxidizing properties and its ability to participate in both oxidation and substitution reactions. Its dual functionality makes it a valuable reagent in various chemical and industrial processes .